![molecular formula C10H8N2O3 B386197 1-Methoxy-5-nitroisoquinoline CAS No. 72678-03-6](/img/structure/B386197.png)
1-Methoxy-5-nitroisoquinoline
Overview
Description
1-Methoxy-5-nitroisoquinoline is a chemical compound . It is related to 5-nitroisoquinoline and 4-bromo-1-methoxy-6-nitroisoquinoline . It is used for research and development purposes .
Synthesis Analysis
The synthesis of isoquinoline derivatives, including this compound, has been a topic of interest in recent years . The synthesis involves various techniques and approaches, including metal catalysts and catalyst-free processes in water . The synthesis of 4-substituted-5-nitroisoquinolin-1-ones was achieved by demethylation of the 1-methoxy-4-substituted-5-nitroisoquinolines with hydrogen bromide .Molecular Structure Analysis
The molecular formula of this compound is C10H8N2O3 . Its molecular weight is 204.18 .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and involve several steps . For instance, the SNH Amidation of 5-Nitroisoquinoline leads to Nitro- and Nitroso Derivatives of Amides and Ureas . The reaction parameters such as temperature, hydrogen pressure, liquid flow rate, and gas flow rate are optimized for higher yields .Scientific Research Applications
Synthesis and Chemical Applications
1-Methoxy-5-nitroisoquinoline has been a subject of interest in the field of organic chemistry, particularly in the synthesis of various biologically active compounds. For example, it has been used in the synthesis of 4-alkyl-, 4-aryl- and 4-arylamino-5-aminoisoquinolin-1-ones, demonstrating its utility in producing compounds with potential pharmaceutical applications. This research found that protection of the lactam as 1-methoxy- and 1-benzyloxy-4-bromo-5-nitroisoquinolines allowed for efficient Stille, Suzuki, and Buchwald-Hartwig couplings, which are critical in the synthesis of complex organic molecules (Sunderland et al., 2011).
Biological and Medical Research
In the realm of medical research, derivatives of this compound, such as nitroisoquinolines, have been studied for their potential as topoisomerase I inhibitors, which are crucial in cancer therapy. This research includes the systematic preparation of indenoisoquinoline analogues using combinations of nitro groups and methoxy groups to understand their contributions to cytotoxicity and topoisomerase I inhibition (Morrell et al., 2007).
Corrosion Inhibition
In the field of materials science, compounds similar to this compound have been investigated for their role in corrosion inhibition. Research in this area focuses on how the chemical structure of these compounds can affect their ability to protect metals from corrosion, particularly in acidic environments. This kind of research is vital in industries where metal durability is critical (Khan et al., 2017).
Safety and Hazards
The safety data sheet for 5-Nitroisoquinoline, a related compound, indicates that it may form combustible dust concentrations in air, causes skin irritation, serious eye irritation, and may be harmful if swallowed, in contact with skin or if inhaled . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
1-methoxy-5-nitroisoquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O3/c1-15-10-8-3-2-4-9(12(13)14)7(8)5-6-11-10/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAXSRYRPMLQNHD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CC2=C1C=CC=C2[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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